Geranyllinalool
Geranyllinalool
Geranyllinalool is a diterpene alcohol, commonly used as a fragrant. It imparts insecticidal property to xylophagous insects and pine wood.
Geranyllinalool is a diterpenoid that is linalool in which one of the terminal methyl hydrogens is substituted by a geranyl group (the 6E,10E-geoisomer) It has a role as a metabolite, a fragrance and an EC 2.3.1.50 (serine C-palmitoyltransferase) inhibitor. It is a tertiary alcohol and a diterpenoid.
Geranyllinalool is a diterpenoid that is linalool in which one of the terminal methyl hydrogens is substituted by a geranyl group (the 6E,10E-geoisomer) It has a role as a metabolite, a fragrance and an EC 2.3.1.50 (serine C-palmitoyltransferase) inhibitor. It is a tertiary alcohol and a diterpenoid.
Brand Name:
Vulcanchem
CAS No.:
1113-21-9
VCID:
VC21171393
InChI:
InChI=1S/C20H34O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,11,13,15,21H,1,8-10,12,14,16H2,2-6H3/b18-13+,19-15+
SMILES:
CC(=CCCC(=CCCC(=CCCC(C)(C=C)O)C)C)C
Molecular Formula:
C20H34O
Molecular Weight:
290.5 g/mol
Geranyllinalool
CAS No.: 1113-21-9
Cat. No.: VC21171393
Molecular Formula: C20H34O
Molecular Weight: 290.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Geranyllinalool is a diterpene alcohol, commonly used as a fragrant. It imparts insecticidal property to xylophagous insects and pine wood. Geranyllinalool is a diterpenoid that is linalool in which one of the terminal methyl hydrogens is substituted by a geranyl group (the 6E,10E-geoisomer) It has a role as a metabolite, a fragrance and an EC 2.3.1.50 (serine C-palmitoyltransferase) inhibitor. It is a tertiary alcohol and a diterpenoid. |
|---|---|
| CAS No. | 1113-21-9 |
| Molecular Formula | C20H34O |
| Molecular Weight | 290.5 g/mol |
| IUPAC Name | (6E,10E)-3,7,11,15-tetramethylhexadeca-1,6,10,14-tetraen-3-ol |
| Standard InChI | InChI=1S/C20H34O/c1-7-20(6,21)16-10-15-19(5)14-9-13-18(4)12-8-11-17(2)3/h7,11,13,15,21H,1,8-10,12,14,16H2,2-6H3/b18-13+,19-15+ |
| Standard InChI Key | IQDXAJNQKSIPGB-HQSZAHFGSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CC/C(=C/CCC(C)(C=C)O)/C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=CCCC(C)(C=C)O)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=CCCC(C)(C=C)O)C)C)C |
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